Cas no 131885-90-0 (1,2-BENZENEDIAMINE, 4-(1H-1,2,4-TRIAZOL-1-YL)-)

• Product Name: 1,2-BENZENEDIAMINE, 4-(1H-1,2,4-TRIAZOL-1-YL)-
• CAS No: 131885-90-0
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 3178962
• PubChem ID: 10397291
• Update Time: 2025-04-21

1,2-BENZENEDIAMINE, 4-(1H-1,2,4-TRIAZOL-1-YL)- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDIAMINE, 4-(1H-1,2,4-TRIAZOL-1-YL)-
• DB-105764
• NUESBGFDOSMZCV-UHFFFAOYSA-N
• SCHEMBL6592711
• 131885-90-0
• 4-(1,2,4-triazol-1-yl)-o-phenylenediamine

• Inchi： 1S/C8H9N5/c9-7-2-1-6(3-8(7)10)13-5-11-4-12-13/h1-5H,9-10H2
• InChI Key： NUESBGFDOSMZCV-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 175.08579531Da
• Monoisotopic Mass: 175.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.8Ų